Cas no 1246815-20-2 (3-4-(2-Methoxyethyl)phenoxy-1,2-propanediol-d5)
3-4-(2-Methoxyethyl)phenoxy-1,2-propanediol-d5 Chemical and Physical Properties
Names and Identifiers
-
- 3-[4-(2-Methoxyethyl)phenoxy]-
- 3-4-(2-Methoxyethyl)phenoxy-1,2-propanediol-d5
-
- Inchi: 1S/C12H18O4/c1-15-7-6-10-2-4-12(5-3-10)16-9-11(14)8-13/h2-5,11,13-14H,6-9H2,1H3/i8D2,9D2,11D
- InChI Key: MELFVOGWPJFQBB-QJHRKUAUSA-N
- SMILES: C([2H])([2H])(O)C([2H])(O)C([2H])([2H])OC1=CC=C(CCOC)C=C1
3-4-(2-Methoxyethyl)phenoxy-1,2-propanediol-d5 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M226142-25mg |
3-[4-(2-Methoxyethyl)phenoxy]-1,2-propanediol-d5 |
1246815-20-2 | 25mg |
$196.00 | 2023-05-18 | ||
| TRC | M226142-250mg |
3-[4-(2-Methoxyethyl)phenoxy]-1,2-propanediol-d5 |
1246815-20-2 | 250mg |
$1533.00 | 2023-05-18 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | M226142-25mg |
3-[4-(2-Methoxyethyl)phenoxy]- |
1246815-20-2 | 25mg |
¥1680.00 | 2023-09-15 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | M226142-250mg |
3-[4-(2-Methoxyethyl)phenoxy]- |
1246815-20-2 | 250mg |
¥13440.00 | 2023-09-15 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | CS-T-80355-25mg |
3-[4-(2-Methoxyethyl)phenoxy]- |
1246815-20-2 | 25mg |
¥1320.00 | 2023-09-15 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | CS-T-80355-250mg |
3-[4-(2-Methoxyethyl)phenoxy]- |
1246815-20-2 | 250mg |
¥10450.00 | 2023-09-15 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | M0100604-100mg |
3-[4-(2-Methoxyethyl)phenoxy]- |
1246815-20-2 | 100mg |
¥2078.00 | 2023-09-15 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | M0100604-250mg |
3-[4-(2-Methoxyethyl)phenoxy]- |
1246815-20-2 | 250mg |
¥3117.00 | 2023-09-15 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | M0100604-1g |
3-[4-(2-Methoxyethyl)phenoxy]- |
1246815-20-2 | 1g |
¥7792.00 | 2023-09-15 |
3-4-(2-Methoxyethyl)phenoxy-1,2-propanediol-d5 Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
Additional information on 3-4-(2-Methoxyethyl)phenoxy-1,2-propanediol-d5
Comprehensive Analysis of 3-4-(2-Methoxyethyl)phenoxy-1,2-propanediol-d5 (CAS 1246815-20-2): Applications and Research Insights
In the realm of deuterated compounds, 3-4-(2-Methoxyethyl)phenoxy-1,2-propanediol-d5 (CAS 1246815-20-2) has garnered significant attention due to its unique structural properties and versatile applications. This deuterated derivative of 1,2-propanediol is increasingly utilized in pharmaceutical research, metabolic studies, and analytical chemistry. Its deuterium-labeled structure enhances stability and tracking capabilities, making it invaluable for isotope dilution mass spectrometry (IDMS) and drug metabolism investigations.
The compound’s molecular structure features a methoxyethylphenoxy group, which contributes to its solubility in organic solvents and compatibility with high-performance liquid chromatography (HPLC). Researchers often employ 3-4-(2-Methoxyethyl)phenoxy-1,2-propanediol-d5 as an internal standard for quantifying related compounds in complex matrices. Its deuterium enrichment (d5) minimizes interference in mass spectrometric analyses, ensuring high precision in bioanalytical assays.
Recent trends highlight growing interest in deuterated compounds for precision medicine and personalized therapeutics. As a stable isotope-labeled analog, CAS 1246815-20-2 aligns with the demand for reliable biomarkers in clinical diagnostics. For instance, its application in pharmacokinetic studies helps elucidate drug distribution and elimination pathways, addressing key questions in drug development forums and research publications.
From a synthetic perspective, the preparation of 3-4-(2-Methoxyethyl)phenoxy-1,2-propanediol-d5 involves meticulous deuterium incorporation techniques, often via catalytic exchange or labeled precursor routes. This process underscores the compound’s role in advancing isotopic labeling technologies, a topic frequently searched in academic databases and patent literature. Its purity and isotopic integrity are critical for reproducibility in in-vitro and in-vivo studies.
Environmental and green chemistry advocates also explore deuterated compounds like CAS 1246815-20-2 for reduced ecological impact. The compound’s stability may lower the frequency of dosing in therapeutic applications, aligning with sustainable drug design principles. Such attributes resonate with industry stakeholders seeking eco-friendly alternatives.
In summary, 3-4-(2-Methoxyethyl)phenoxy-1,2-propanediol-d5 exemplifies the intersection of deuterium chemistry and applied sciences. Its multifaceted utility—from analytical standards to biomedical research—positions it as a pivotal tool in modern scientific inquiry. As isotope-based techniques evolve, this compound will likely remain at the forefront of innovative research solutions.
1246815-20-2 (3-4-(2-Methoxyethyl)phenoxy-1,2-propanediol-d5) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)